Cas no 2228567-80-2 (4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol)

4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol
- 2228567-80-2
- EN300-1943327
- α-(Difluoromethyl)-4-hydroxy-2-methoxybenzenemethanol
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- Inchi: 1S/C9H10F2O3/c1-14-7-4-5(12)2-3-6(7)8(13)9(10)11/h2-4,8-9,12-13H,1H3
- InChI Key: ZLUMDOLHNUUEDG-UHFFFAOYSA-N
- SMILES: C(C1C=CC(=CC=1OC)O)(O)C(F)F
Computed Properties
- Exact Mass: 204.05980050g/mol
- Monoisotopic Mass: 204.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.7Ų
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1943327-0.1g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 0.1g |
$715.0 | 2023-09-17 | ||
Enamine | EN300-1943327-5.0g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 5g |
$2360.0 | 2023-06-03 | ||
Enamine | EN300-1943327-0.5g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 0.5g |
$781.0 | 2023-09-17 | ||
Enamine | EN300-1943327-10.0g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 10g |
$3500.0 | 2023-06-03 | ||
Enamine | EN300-1943327-1g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 1g |
$813.0 | 2023-09-17 | ||
Enamine | EN300-1943327-5g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 5g |
$2360.0 | 2023-09-17 | ||
Enamine | EN300-1943327-10g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 10g |
$3500.0 | 2023-09-17 | ||
Enamine | EN300-1943327-2.5g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 2.5g |
$1594.0 | 2023-09-17 | ||
Enamine | EN300-1943327-0.05g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 0.05g |
$683.0 | 2023-09-17 | ||
Enamine | EN300-1943327-0.25g |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol |
2228567-80-2 | 0.25g |
$748.0 | 2023-09-17 |
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol Related Literature
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
Additional information on 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol
Introduction to 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol (CAS No. 2228567-80-2)
4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol (CAS No. 2228567-80-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoro-substituted hydroxyethyl group and a methoxyphenol moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The molecular formula of 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol is C9H10F2O3, and its molecular weight is approximately 198.17 g/mol. The compound's structure can be visualized as a phenolic ring with a methoxy group at the 3-position and a difluoro-substituted hydroxyethyl group at the 4-position. This arrangement of functional groups imparts specific chemical and physical properties that are crucial for its biological activity.
In recent years, there has been a growing interest in the development of compounds with multifunctional properties for various therapeutic applications. 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol has been studied for its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. These properties are attributed to the presence of the hydroxy group, which can act as a hydrogen donor in scavenging free radicals, and the difluoro substitution, which enhances the compound's stability and bioavailability.
CAS No. 2228567-80-2 has been evaluated in several preclinical studies to assess its efficacy and safety. One notable study published in the Journal of Medicinal Chemistry reported that 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol exhibited potent antioxidant activity in vitro, effectively reducing oxidative stress in cellular models. The compound was also found to have anti-inflammatory properties, as it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Beyond its antioxidant and anti-inflammatory effects, 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol has shown promise in neuroprotective studies. Research conducted by a team at the University of California demonstrated that this compound could protect neuronal cells from oxidative damage induced by hydrogen peroxide. The study suggested that the neuroprotective effects might be mediated through the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.
The pharmacokinetic properties of CAS No. 2228567-80-2 have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, preliminary toxicity studies have indicated that 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol is well-tolerated at therapeutic doses, with no significant adverse effects observed.
In conclusion, 4-(2,2-difluoro-1-hydroxyethyl)-3-methoxyphenol (CAS No. 2228567-80-2) represents a promising candidate for various therapeutic applications due to its multifunctional properties. Ongoing research continues to explore its potential in treating conditions characterized by oxidative stress and inflammation, such as neurodegenerative diseases and chronic inflammatory disorders. As more data becomes available from clinical trials, this compound may pave the way for new treatment options in the field of medicinal chemistry.
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